Cas no 102871-65-8 (1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene)

1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene structure
102871-65-8 structure
Product Name:1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene
CAS No:102871-65-8
MF:C12H6N4O8S2
MW:398.328039646149
CID:1133404
PubChem ID:12129194
Update Time:2025-04-20

1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene
    • SCHEMBL9312840
    • Disulfide, bis(3,5-dinitrophenyl)
    • 102871-65-8
    • DTXSID40478143
    • Inchi: 1S/C12H6N4O8S2/c17-13(18)7-1-8(14(19)20)4-11(3-7)25-26-12-5-9(15(21)22)2-10(6-12)16(23)24/h1-6H
    • InChI Key: XVMATWZWYNOQHG-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])SC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 397.96278
  • Monoisotopic Mass: 397.96270551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 234Ų

Experimental Properties

  • PSA: 172.56
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